- Major components of Maytenus aquifolium and partial synthesis of 3-oxo-20-hydroxy-lupan-28-oic acid, Revista Latinoamericana de Quimica, 1986, 17(1-2), 51-3
Cas no 93372-87-3 (20-Hydroxy-3-oxo-28-lupanoic acid)
20-Hydroxy-3-oxo-28-lupanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 20-Hydroxy-3-oxo-28-lupanoic acid
- 20-Hydroxy-3-oxolupan-28-oic aci
- 20-Hydroxy-3-oxolupan-28-oic acid
- [ "" ]
- 20-Hydroxy-3-oxolupan-28-oic acid (ACI)
- 20-Hydroxy-3-oxolup-28-oic acid
- 93372-87-3
- Lupan-28-oic acid,20-hydroxy-3-oxo-
- (1R,3aS,5aR,5bR,7aR,11aR,11bR,13aR,13bS)-1-(2-hydroxypropan-2-yl)-5a,5b,8,8,11a-pentamethyl-9-oxo-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta[a]chrysene-3a-carboxylic acid
- AKOS022184684
- FS-9171
-
- Inchi: 1S/C30H48O4/c1-25(2)20-11-14-29(7)21(27(20,5)13-12-22(25)31)9-8-19-23-18(26(3,4)34)10-15-30(23,24(32)33)17-16-28(19,29)6/h18-21,23,34H,8-17H2,1-7H3,(H,32,33)/t18-,19-,20+,21-,23-,27+,28-,29-,30+/m1/s1
- InChI Key: OWUOWYKFORUAIE-PDSAIWMESA-N
- SMILES: C([C@]12CC[C@@H](C(O)(C)C)[C@@H]1[C@H]1CC[C@@H]3[C@]4(CCC(=O)C(C)(C)[C@@H]4CC[C@@]3(C)[C@@]1(CC2)C)C)(=O)O
Computed Properties
- Exact Mass: 472.35500
- Monoisotopic Mass: 472.35526001g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 2
- Complexity: 906
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.1±0.1 g/cm3
- Boiling Point: 576.3±15.0 °C at 760 mmHg
- Flash Point: 316.4±16.9 °C
- PSA: 74.60000
- LogP: 6.49250
- Vapor Pressure: 0.0±3.6 mmHg at 25°C
20-Hydroxy-3-oxo-28-lupanoic acid Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
20-Hydroxy-3-oxo-28-lupanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H21000-5mg |
20-Hydroxy-3-oxolupan-28-oic acid |
93372-87-3 | ,HPLC≥98% | 5mg |
¥3438.0 | 2023-09-07 | |
| Chemenu | CM280731-1g |
20-Hydroxy-3-oxo-28-lupanoic acid |
93372-87-3 | 95% | 1g |
$636 | 2024-07-19 | |
| Chemenu | CM280731-1g |
20-Hydroxy-3-oxo-28-lupanoic acid |
93372-87-3 | 95% | 1g |
$636 | 2021-06-15 | |
| TargetMol Chemicals | TN2800-5 mg |
20-Hydroxy-3-oxo-28-lupanoic acid |
93372-87-3 | 98% | 5mg |
¥ 3,330 | 2023-07-11 | |
| TargetMol Chemicals | TN2800-1 mL * 10 mM (in DMSO) |
20-Hydroxy-3-oxo-28-lupanoic acid |
93372-87-3 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3430 | 2023-09-15 | |
| TargetMol Chemicals | TN2800-5mg |
20-Hydroxy-3-oxo-28-lupanoic acid |
93372-87-3 | 5mg |
¥ 3330 | 2024-07-20 | ||
| TargetMol Chemicals | TN2800-1 ml * 10 mm |
20-Hydroxy-3-oxo-28-lupanoic acid |
93372-87-3 | 1 ml * 10 mm |
¥ 3430 | 2024-07-20 |
20-Hydroxy-3-oxo-28-lupanoic acid Production Method
Production Method 1
20-Hydroxy-3-oxo-28-lupanoic acid Preparation Products
20-Hydroxy-3-oxo-28-lupanoic acid Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 20-Hydroxy-3-oxo-28-lupanoic acid
20-Hydroxy-3-oxo-28-lupanoic acid: A Comprehensive Overview
The compound 20-Hydroxy-3-oxo-28-lupanoic acid (CAS NO 93372-87-3) is a lupane-type triterpenoid derivative, characterized by its unique structure and potential biological activities. This molecule has garnered significant attention in the field of biomedical research due to its diverse applications, ranging from pharmacological studies to natural product chemistry.
Derived from lupic acid, a naturally occurring triterpenoid found in various plant species, 20-Hydroxy-3-oxo-28-lupanoic acid exhibits a complex structure that includes hydroxyl and keto functionalities at specific positions. These functional groups play a crucial role in determining the compound's biological activity, making it a promising candidate for further exploration in drug discovery.
Recent studies have highlighted the potential of 20-Hydroxy-3-oxo-28-lupanoic acid as an antioxidant and anti-inflammatory agent. Its ability to scavenge free radicals and modulate inflammatory pathways positions it as a valuable compound in the development of therapeutic agents for conditions such as arthritis, neurodegenerative diseases, and cancer.
Additionally, this compound has shown promising results in preclinical trials as a potential anticancer drug. Its mechanism of action involves the modulation of key signaling pathways in cancer cells, leading to apoptosis and cell cycle arrest. This makes it a compelling candidate for further investigation in oncology research.
Another area of interest is the use of 20-Hydroxy-3-oxo-28-lupanoic acid as a natural product-based cosmetic ingredient. Its anti-inflammatory and skin-soothing properties make it suitable for formulations aimed at treating dermatitis, psoriasis, and other inflammatory skin conditions.
Furthermore, the compound has demonstrated potential as a nutraceutical agent, with studies suggesting its role in modulating metabolic syndrome and improving cardiovascular health. Its ability to influence lipid metabolism and reduce oxidative stress positions it as a beneficial ingredient in functional foods and dietary supplements.
In conclusion, 20-Hydroxy-3-oxo-28-lupanoic acid (CAS NO 93372-87-3) is a versatile compound with a wide range of applications in the biomedical field. Its unique structure and multifaceted biological activities make it a valuable subject for further research, offering potential benefits in pharmacology, oncology, dermatology, and beyond.
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